Cas no 21028-03-5 (4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride)

• Product Name: 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
• CAS No: 21028-03-5
• MF: C₉H₁₄ClN₃O₅
• MW: 279.677561283112
• CID: 910962
• PubChem ID: 5351180
• Update Time: 2025-04-19

4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one,hydrochloride
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• hydrochloride
• Arabitin hydrochloride
• DTXSID20943324
• 4-Imino-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol--hydrogen chloride (1/1)
• NSC143922
• 21028-03-5
• 1.beta.-D-Arabinofuranosylcytosine monohydrochloride
• NSC526786
• LS-13662
• NSC-526786
• Arabinosylcytosin
• Ara-cytidine hydrochloride
• NSC63878
• CHEMBL1978548
• Cylocide
• AKOS024307453
• NSC-143922
• Aracytin hydrochloride
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
• Cytosine, hydrochloride
• Aracytidine hydrochloride
• Arabinosyl cytosine hydrochloride
• AC 1075
• Spongocytidine-hydrochloride
• Arabinofuranosylcytosine hydrochloride
• MLS002702869
• Cytosar hydrochloride
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]-2-pyrimidinone hydrochloride
• 1.beta.-D-Arabinofuranosylcytosine hydrochloride
• Cytosine ?-D-arabinofuranoside hydrochloride
• A836632
• Cytosine, monohydrochloride
• Arabinosylcytosine hydrochloride
• SY066663
• 4-azanyl-1-[5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidin-2-one hydrochloride
• SCHEMBL331331
• 4-Amino-1-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one Hydrochloride
• Cytosine, monhydrochloride
• 69-74-9

• Inchi： 1S/C9H13N3O5.ClH/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8;/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16);1H
• InChI Key： KCURWTAZOZXKSJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(CO)C(C(C1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 279.0621982g/mol
• Monoisotopic Mass: 279.0621982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų